5-Chloro-1-ethoxy-benzotriazole

• Molecular Formula: C8H8ClN3O
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 5-chloro-1-ethoxybenzotriazole
• InChI: InChI=1S/C8H8ClN3O/c1-2-13-12-8-4-3-6(9)5-7(8)10-11-12/h3-5H,2H2,1H3
• InChI Key: RYEGDQMZJKNEGJ-UHFFFAOYSA-N
• Canonical SMILES: CCON1C2=C(C=C(C=C2)Cl)N=N1
• CAS No.: 68229-95-8

Description

5-Chloro-1-ethoxy-benzotriazole is a derivative of benzotriazole, a heterocyclic compound known for its versatile applications in various fields such as medicinal chemistry, material science, and corrosion inhibition

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-1-ethoxy-benzotriazole typically involves the reaction of 5-chloro-1H-benzotriazole with ethyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures . The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-1-ethoxy-benzotriazole undergoes various chemical reactions, including:

Nucleophilic Substitution: The chloro group can be replaced by nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can participate in oxidation-reduction reactions, altering the oxidation state of the benzotriazole ring.

Coupling Reactions: It can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts for coupling reactions, oxidizing agents like potassium permanganate for oxidation, and reducing agents such as sodium borohydride for reduction .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine would yield a 5-amino-1-ethoxy-benzotriazole derivative .

Scientific Research Applications

5-Chloro-1-ethoxy-benzotriazole has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Medicine: It is explored for its potential therapeutic properties, including anticancer, antifungal, and antibacterial activities.

Industry: The compound is used as a corrosion inhibitor, UV filter, and in the production of materials for solar and photovoltaic cells.

Mechanism of Action

The mechanism of action of 5-Chloro-1-ethoxy-benzotriazole involves its interaction with molecular targets through various pathways:

Enzyme Inhibition: The compound can inhibit specific enzymes by binding to their active sites, thereby altering their activity.

Receptor Binding: It can interact with cellular receptors, modulating signal transduction pathways.

Radical Scavenging: The benzotriazole ring can stabilize free radicals, providing antioxidative effects.

Comparison with Similar Compounds

Similar Compounds

5-Chlorobenzotriazole: Similar in structure but lacks the ethoxy group, which may affect its reactivity and applications.

5-Methylbenzotriazole: Contains a methyl group instead of a chloro group, leading to different chemical properties and uses.

1H-Benzotriazole: The parent compound without any substituents, used widely in various applications.